Cas no 92015-24-2 (2-(3-chlorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3-chlorophenyl)-2-methylpropan-1-amine
• CAS No: 92015-24-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD09881832
• CID: 3159434
• PubChem ID: 24252544
• Update Time: 2025-05-25

2-(3-chlorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-methylpropan-1-amine
• Z725146492
• SDA01524
• MFCD09881832
• CS-0252221
• EN300-59451
• AKOS008143910
• 3-Chloro-beta,beta-dimethylbenzeneethanamine; 2-(3-Chloro-phenyl)-2-methyl-propylamine; m-Chloro-beta,beta-dimethyl-phenethylamine;
• 2-(3-Chlorophenyl)-2-methylpropylamine
• 2-(3-Chloro-phenyl)-2-methyl-propylamine
• 809-576-5
• SCHEMBL14991287
• 92015-24-2
• YOMVZWQZGFLTFA-UHFFFAOYSA-N

• MDL： MFCD09881832
• Inchi： 1S/C10H14ClN/c1-10(2,7-12)8-4-3-5-9(11)6-8/h3-6H,7,12H2,1-2H3
• InChI Key： YOMVZWQZGFLTFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 183.0814771Da
• Monoisotopic Mass: 183.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)

2-(3-chlorophenyl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-chlorophenyl)-2-methylpropan-1-amine

Research Brief on 2-(3-chlorophenyl)-2-methylpropan-1-amine (CAS: 92015-24-2): Recent Advances and Applications

2-(3-chlorophenyl)-2-methylpropan-1-amine (CAS: 92015-24-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

Recent pharmacological investigations have highlighted the compound's interaction with central nervous system (CNS) targets, particularly its affinity for monoamine transporters. Studies suggest that 2-(3-chlorophenyl)-2-methylpropan-1-amine exhibits inhibitory effects on dopamine and norepinephrine reuptake, which may underlie its potential as a psychostimulant or antidepressant. However, its precise mechanism of action remains under investigation, with some researchers proposing additional interactions with serotonin receptors.

In terms of synthetic chemistry, novel approaches to the production of 2-(3-chlorophenyl)-2-methylpropan-1-amine have been developed to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described an optimized reductive amination protocol that significantly reduces byproduct formation while maintaining scalability. These advances in synthesis are critical for enabling further pharmacological evaluation and potential clinical translation.

Structural-activity relationship (SAR) studies have been particularly fruitful in understanding the compound's pharmacophore. Researchers have identified that the chlorophenyl moiety and the methyl substitution on the propan-1-amine backbone are crucial for maintaining biological activity. Computational modeling and crystallography studies have further elucidated how these structural features contribute to target binding and selectivity.

From a safety perspective, recent toxicological assessments have provided important insights. While the compound shows promising CNS activity, preliminary animal studies indicate dose-dependent cardiovascular effects that warrant careful consideration in therapeutic development. Researchers are currently exploring structural modifications to mitigate these adverse effects while preserving the desired pharmacological profile.

The potential therapeutic applications of 2-(3-chlorophenyl)-2-methylpropan-1-amine continue to expand. Beyond its initial exploration for CNS disorders, recent findings suggest possible utility in pain management and neurodegenerative diseases. A 2024 study demonstrated neuroprotective effects in cellular models of Parkinson's disease, though these findings await validation in more complex biological systems.

In conclusion, 2-(3-chlorophenyl)-2-methylpropan-1-amine represents a chemically and pharmacologically interesting compound with multiple potential therapeutic applications. While significant progress has been made in understanding its properties and mechanisms, further research is needed to fully realize its clinical potential. The ongoing studies and recent advances summarized in this brief highlight the compound's importance in current medicinal chemistry research and its promise for future drug development.